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Compound of Interest

Compound Name: Methyl 3-aminobenzoate

Cat. No.: B107801

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 3-
aminobenzoate in various organic solvents. Understanding the solubility of this compound is
critical for its application in organic synthesis, pharmaceuticals, and materials science,
impacting everything from reaction kinetics to purification and formulation. This document
presents available quantitative data, details experimental protocols for solubility determination,
and illustrates the workflow for these procedures.

Core Data: Solubility of Methyl 3-Aminobenzoate

Quantitative solubility data for methyl 3-aminobenzoate in a wide range of organic solvents is
not extensively available in publicly accessible literature. The following table summarizes the
available qualitative and limited quantitative information.

. Polarity

Chemical Molar Mass ( . . .
Solvent (Dielectric Solubility

Formula g/mol )

Constant)

Water H20 18.02 80.1 Slightly Soluble
Methanol CHsOH 32.04 32.7 Soluble
Deuterated

CDCls 120.38 4.81 Soluble
Chloroform
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Note on Data Availability: Comprehensive, peer-reviewed quantitative solubility data (e.g., in
g/100 mL or mol/L) for methyl 3-aminobenzoate in common organic solvents such as ethanol,
acetone, ethyl acetate, and others remains largely unpublished. The information presented is
based on qualitative descriptions from chemical suppliers and databases. For precise
quantitative applications, experimental determination of solubility is strongly recommended.

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the
equilibrium solubility of a solid in a solvent. This protocol outlines the steps for determining the
solubility of methyl 3-aminobenzoate in an organic solvent, followed by gravimetric analysis
for quantification.

Objective: To determine the equilibrium solubility of methyl 3-aminobenzoate in a specified
organic solvent at a controlled temperature.

Materials:

o Methyl 3-aminobenzoate (high purity)

e Selected organic solvent (analytical grade)
e Glass vials with screw caps

¢ Orbital shaker with temperature control

e Analytical balance

» Micropipettes

e Syringe filters (e.g., 0.22 um PTFE)

¢ Pre-weighed evaporation dishes

e Vacuum oven
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Procedure:
e Preparation of Supersaturated Solutions:

o Add an excess amount of crystalline methyl 3-aminobenzoate to several glass vials. The
presence of undissolved solid is crucial to ensure that equilibrium is reached from a state
of saturation.

o Accurately pipette a known volume (e.g., 5 mL) of the desired organic solvent into each
vial.

« Equilibration:

o Securely cap the vials and place them in an orbital shaker set to a constant temperature
(e.g., 25 °C) and agitation speed (e.g., 150 rpm).

o Allow the mixtures to equilibrate for a sufficient period, typically 24 to 72 hours. The exact
time required to reach equilibrium should be determined empirically by taking
measurements at different time points until the concentration of the solute in the solution
remains constant.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a short period to let the excess
solid settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a micropipette. To avoid disturbing the solid, it is advisable to take the sample from the
upper portion of the liquid.

o Immediately filter the collected supernatant through a syringe filter to remove any
remaining solid particles. This step is critical to prevent overestimation of the solubility.

e Gravimetric Analysis:

o Dispense a precise volume of the clear, filtered saturated solution into a pre-weighed
evaporation dish.
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o Carefully evaporate the solvent in a vacuum oven at a temperature below the boiling point

of the solvent and the melting point of methyl 3-aminobenzoate to avoid decomposition

or loss of the solute.

o Once the solvent has completely evaporated, cool the dish to room temperature in a

desiccator and weigh it on an analytical balance.

o Repeat the drying and weighing process until a constant weight is achieved.

o Calculation of Solubility:

o The mass of the dissolved methyl 3-aminobenzoate is the final weight of the dish and

solute minus the initial weight of the empty dish.

o The solubility can then be expressed in various units, such as grams per 100 mL ( g/100

mL) or moles per liter (mol/L).

Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of methyl 3-aminobenzoate.
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Workflow for determining the solubility of methyl 3-aminobenzoate.
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This guide provides a foundational understanding of the solubility of methyl 3-aminobenzoate
and a detailed methodology for its experimental determination. For specific applications, it is
imperative to perform these solubility tests under the precise conditions of temperature and in
the exact solvent systems to be used.

 To cite this document: BenchChem. [Methyl 3-Aminobenzoate Solubility in Organic Solvents:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107801#methyl-3-aminobenzoate-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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